Cas no 2580238-89-5 (2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid
• CAS No: 2580238-89-5
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 5664495
• PubChem ID: 165888854
• Update Time: 2025-07-19

2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid
• 2580238-89-5
• EN300-27724441
• 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C14H17N3O4S/c1-14(2,3)21-13(20)16-11-10(12(18)19)9(7-22-11)8-5-15-17(4)6-8/h5-7H,1-4H3,(H,16,20)(H,18,19)
• InChI Key： IPECLWFNMGCTBG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NN(C)C=2)C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.09397721g/mol
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2580238-89-5)

The compound 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2580238-89-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a thiophene core substituted with a 1-methyl-1H-pyrazol-4-yl group and a tert-butoxycarbonyl (Boc)-protected amine, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and enzyme inhibition, which are hot topics in modern pharmaceutical development.

In recent years, the demand for heterocyclic compounds like 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid has surged due to their versatility in drug design. The pyrazole and thiophene moieties are known for their pharmacological properties, including anti-inflammatory and anticancer activities. This aligns with the growing interest in personalized medicine and targeted therapies, as evidenced by frequent searches for "pyrazole derivatives in drug discovery" and "thiophene-based pharmaceuticals" on academic and industry platforms.

The Boc-protected amine group in this compound is another critical feature, as it offers stability during synthetic processes while allowing for selective deprotection under mild conditions. This attribute is highly sought after in peptide chemistry and combinatorial library synthesis, addressing common challenges in "amine protection strategies" and "carboxylic acid functionalization," which are frequently queried in chemical databases. The compound's CAS No. 2580238-89-5 serves as a unique identifier, ensuring precise tracking in regulatory and procurement contexts.

From a synthetic perspective, 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid exemplifies the convergence of scaffold diversity and functional group compatibility. Its design caters to the rising trend of fragment-based drug discovery (FBDD), where small molecular fragments are optimized for binding affinity. Online discussions often highlight "fragment linking in medicinal chemistry" and "multicomponent reactions for heterocycles," reflecting the relevance of such compounds in cutting-edge research.

Beyond its pharmaceutical potential, this compound also finds utility in material science, particularly in the development of organic semiconductors and conductive polymers. The thiophene ring's electron-rich nature contributes to charge transport properties, a subject of interest in renewable energy technologies. Searches for "thiophene derivatives in OLEDs" and "organic electronic materials" underscore the interdisciplinary appeal of this molecule.

In summary, 2-{(tert-butoxy)carbonylamino}-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2580238-89-5) represents a multifaceted tool for researchers exploring drug development, material innovation, and beyond. Its structural features and adaptability align with contemporary scientific trends, making it a compound of enduring relevance in both academic and industrial settings.